Cas no 400720-17-4 (4-(Trifluoroacetylaminomethyl)aniline)

• Product Name: 4-(Trifluoroacetylaminomethyl)aniline
• CAS No: 400720-17-4
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• CID: 2640981
• PubChem ID: 14298718
• Update Time: 2025-04-21

4-(Trifluoroacetylaminomethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-[(4-aminophenyl)methyl]-2,2,2-trifluoroacetamide
• DB-188549
• 4-(Trifluoroacetylaminomethyl)aniline
• SCHEMBL2250967
• 400720-17-4
• 4-trifluoracetamidometylaniline
• N-(4-aminobenzyl)-2,2,2-trifluoro-acetamide

• Inchi： 1S/C9H9F3N2O/c10-9(11,12)8(15)14-5-6-1-3-7(13)4-2-6/h1-4H,5,13H2,(H,14,15)
• InChI Key： FCVOVMIYANJKKG-UHFFFAOYSA-N
• SMILES： FC(C(NCC1C=CC(=CC=1)N)=O)(F)F

Computed Properties

• Exact Mass: 218.06669740Da
• Monoisotopic Mass: 218.06669740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų